Cas no 67284-97-3 (N-(5-benzyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: N-(5-benzyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 67284-97-3
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 3066790
• PubChem ID: 816787
• Update Time: 2025-04-21

N-(5-benzyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-benzyl-1,3,4-thiadiazol-2-yl)benzamide
• CHEMBL1382789
• MLS001211928
• SR-01000436242-1
• Z27474585
• SR-01000436242
• SMR000514716
• Oprea1_431445
• AKOS000656428
• N-(5-Benzyl-[1,3,4]thiadiazol-2-yl)-benzamide
• DTXSID801330468
• AA-504/33186022
• 67284-97-3
• Oprea1_175074
• STK073429

• Inchi： 1S/C16H13N3OS/c20-15(13-9-5-2-6-10-13)17-16-19-18-14(21-16)11-12-7-3-1-4-8-12/h1-10H,11H2,(H,17,19,20)
• InChI Key： JFKSRRAIOBTMMQ-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC1C=CC=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 295.07793322Da
• Monoisotopic Mass: 295.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.1Ų